Organoheterocyclic compounds

Organoheterocyclic compounds are a diverse class of organic molecules characterized by the presence of at least one atom from Group 13, 14, 15, or 16 of the periodic table within a ring structure. These heteroatoms can be nitrogen, oxygen, sulfur, or selenium, and their inclusion significantly alters the chemical properties of the compound compared to purely carbon-based structures. Organoheterocyclic compounds are widely used in various fields due to their unique reactivity and biological activity. For instance, they serve as fundamental building blocks in pharmaceuticals, where their structure often mimics natural molecules or targets specific receptors. Additionally, these compounds play crucial roles in organic semiconductors, dye-sensitized solar cells, and catalysis. The synthesis of organoheterocyclic compounds involves a variety of techniques such as condensation reactions, ring-closing metathesis, and nucleophilic substitution. Their applications span from drug discovery to materials science, highlighting their importance in both academic research and industrial development.
Organoheterocyclic compounds
Benzimidazoles Indoles and derivatives Quinolines and derivatives Pyridines and derivatives Isoquinolines and derivatives Benzopyrans Diazines Pyrrolidines Azoles Benzofurans Thiophenes Piperidines Azolines Isoindoles and derivatives Azaspirodecane derivatives Thienopyrimidines Furans Oxazinanes Benzoxazoles Diazinanes Azolidines Pyrroles Diazanaphthalenes Tetrahydroisoquinolines Triazolopyrimidines Benzothiophenes Imidazopyrimidines Benzoxazepines Tetrahydrofurans Pyrrolopyrimidines Triazolopyridines Imidolactams Piperazinopiperidines Pyridopyrimidines Benzodioxoles Azetidines Cycloheptathiophenes Benzotriazoles Pyrrolopyridines Benzoxazines Heteroaromatic compounds Pyrazolopyrimidines Benzothiazoles Benzothiazines Biotin and derivatives Benzopyrazoles Azobenzenes Pyrrolotriazines Oxanes Dithiolanes Thienopyridines Thienothiazines Lactams Triazolopyridazines Benzazepines Oxazolopyridines Triazines Epoxides Pteridines and derivatives Imidazopyridines Thienopyrans Pyrazolopyridines Coumarans Imidazo[1,5-a]pyrazines Benzodioxanes Pyrrolopyrazoles Thianes Pyrans Thiochromanes Pyrrolopyrazines Pyrrolines Thiolanes Benzisoxazoles Tetrapyrroles and derivatives Benzocycloheptapyridines Triazolothiazoles Oxolanes Triazolopyrazines Pyranopyridines Azepanes Bi- and oligothiophenes Lactones Benzothiadiazoles Thiadiazines Dihydroisoquinolines 1,3-thiazolo[5,4-d]pyrimidines Dihydrofurans Naphthofurans Naphthopyrans Naphthothiazoles Pyridopyrazines Benzodiazepines Pyrazolotriazines Furopyridines Dioxanes Oxazepines Azepines Dihydrothiophenes Benzothiazepines Isobenzofurans Indolizidines Isocoumarans Diazepanes Thienoimidazolidines Thienopyridazines Furofurans Benzothiopyrans Phenanthrolines Benzoxepines Quinolidines Tetrazines Thiazinanes Benzodioxins Metalloheterocyclic compounds Diazaspirononane derivatives Quinuclidines Benzothiepins Thietanes Thienothiophenes Benzo-1,2,3-triazines Pyranodioxins Oxepanes Dioxolanes Imidazo[1,2-a]pyridines Triazinanes Isothiochromanes Thienopyrroles Furopyrans Imidazothiazoles Imidazo[1,2-a]pyrimidines Imidazopyrazines Benzoxadiazoles Oxetanes Isothiochromenes Dioxepanes Pyrazolopyrazoles Imidazotetrazines Pyrrolizidines Furopyrroles Imidazodiazepines Thiochromenes Dithioles Oxathiolanes Isoxazolopyridines Quinolizines Thienodiazepines Thiopyrans Furo[2,3-d]pyrimidines Benzoxazolines Dioxolopyrans Oxacyclic compounds Thienothiazoles Oxathiins Pyrroloazepines Pyranopyrimidines Pyrimidodiazepines Dithianes Oxazolopyrazines Pyridodiazepines Benzoxathioles Triazolodiazepines Pyrazolo[3,4-b]pyrazines Quinolizidines Dioxins Pyrrolothiazoles Pyrrolizines Benzodithiins Phosphacyclic compounds Epoxypiperidines Thiadiazinanes Diazepines Oxathianes Azacyclic compounds Pyrrolo[3,4-d]pyridazines Thiepanes Dithietanes Dioxathiolanes Organoboroxines Sultams Oxazines Piperazinoazepines Pyrazolo[1,5-d][1,2,4]triazines Thienoimidazoles Dioxaphospholanes Thiazines Trioxanes Cycloheptafurans Imidazo[1,2-a][1,2,4]triazines Azirines Aziridines Benzoxathiins Oxaphospholanes Carbodithiolactones Thiiranes Oxazaphosphinanes Imidazo[1,2-a]pyrazin-8-ones Cycloheptapyrans Dioxaborolanes Thiolactams Imidazo[1,2-d][1,2,4]triazines Azaphilones Pyrano[3,4-c]pyridazines Trithianes Thiazepines Selenophenes Dithiins Dioxoles Oxathietanes Imidazo[2,1-c][1,2,4]triazines Oxocins Trithiolanes Organoheterocyclic compounds 6-Thiathiophenes
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